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Compound of Interest

Compound Name:
4-Bromo-6,7-dihydro-5H-

cyclopenta[C]pyridin-7-OL

Cat. No.: B1375788 Get Quote

A critical discrepancy has been identified between the provided CAS number (1469979-87-0)

and the implied chemical structure of a celecoxib analog. Before proceeding with the

development of an in-depth technical guide on the spectroscopic data, it is imperative to

resolve this ambiguity to ensure the scientific accuracy and relevance of the content for the

intended audience of researchers, scientists, and drug development professionals.

Initial searches for CAS 1469979-87-0 consistently identify the corresponding chemical as 4-
Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-7-ol[1][2][3]. This structure is fundamentally

different from the pyrazole and benzenesulfonamide core characteristic of celecoxib and its

analogs.

Conversely, the project's core requirements and topic focus strongly suggest the intended

subject is a compound with a structure similar to 4-(5-(4-(tert-butyl)phenyl)-3-

(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide. This is a known analog of celecoxib, a

widely researched COX-2 inhibitor.

Given this direct conflict, proceeding with an analysis of either compound without clarification

would result in a guide that does not meet the user's specific needs.

To ensure the final guide is accurate and valuable, please clarify which of the following is the

correct topic of interest:

CAS 1469979-87-0: 4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-7-ol.
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A Celecoxib Analog: A compound with a pyrazole and benzenesulfonamide core, such as 4-

(5-(4-(tert-butyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide, for which a

CAS number will need to be correctly identified.

Once the correct chemical entity is confirmed, a comprehensive and accurate technical guide

on its spectroscopic data, adhering to all specified requirements for scientific integrity and

visualization, can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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